Aceanthryleno[1,2-b]pyrazine-2,3-dicarbonitrile

• Molecular Formula: C20H8N4
• Molecular Weight: 304.3 g/mol
• IUPAC Name: 3,6-diazapentacyclo[10.7.1.02,7.08,20.014,19]icosa-1(20),2,4,6,8,10,12,14,16,18-decaene-4,5-dicarbonitrile
• InChI: InChI=1S/C20H8N4/c21-9-15-16(10-22)24-20-18-13-6-2-1-4-11(13)8-12-5-3-7-14(17(12)18)19(20)23-15/h1-8H
• InChI Key: HZZBTSKVRUGXNO-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=C3C=CC=C4C3=C2C5=NC(=C(N=C45)C#N)C#N

Description

Aceanthryleno[1,2-b]pyrazine-2,3-dicarbonitrile is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is characterized by its unique structure, which contains both pyrazine and anthracene moieties. In

Mechanism of Action

The mechanism of action of aceanthryleno[1,2-b]pyrazine-2,3-dicarbonitrile is not yet fully understood. However, it is believed to act by interacting with specific receptors or enzymes in the body, leading to changes in cellular signaling pathways and gene expression.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. For example, it has been found to have antioxidant properties, which may make it useful in the treatment of oxidative stress-related diseases. It has also been shown to have anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of aceanthryleno[1,2-b]pyrazine-2,3-dicarbonitrile is its unique structure, which makes it a potentially useful compound for a range of scientific research applications. However, one of the limitations of this compound is that it can be difficult to synthesize in large quantities, which may limit its use in some experiments.

Future Directions

There are many potential future directions for research on aceanthryleno[1,2-b]pyrazine-2,3-dicarbonitrile. Some possible areas of exploration include:
- Further investigation of the compound's mechanism of action and potential targets in the body.
- Exploration of the compound's potential applications in the field of organic electronics.
- Investigation of the compound's potential use as a therapeutic agent for a range of diseases.
- Development of new synthesis methods for this compound that allow for larger-scale production.
In conclusion, this compound is a unique heterocyclic compound that has potential applications in a range of scientific research fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research on this compound is warranted to fully understand its potential and limitations.

Synthesis Methods

The synthesis of aceanthryleno[1,2-b]pyrazine-2,3-dicarbonitrile involves the reaction of anthracene-9-carbonitrile and pyrazine-2-carbonitrile in the presence of a suitable catalyst. The reaction is typically carried out in an organic solvent such as toluene or dichloromethane under reflux conditions for several hours. The resulting product is then purified using column chromatography to obtain a pure sample of this compound.

Scientific Research Applications

Aceanthryleno[1,2-b]pyrazine-2,3-dicarbonitrile has been found to have potential applications in a variety of scientific research fields. One of the most promising areas of application is in the field of organic electronics. This compound has been shown to exhibit excellent charge transport properties, making it a potential candidate for use in organic electronic devices such as solar cells and light-emitting diodes.